1-(3-Ethoxy-4-propoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C27H24N2O5
• Molecular Weight: 456.5 g/mol
• IUPAC Name: 1-(3-ethoxy-4-propoxyphenyl)-2-pyridin-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C27H24N2O5/c1-3-15-33-20-13-12-17(16-21(20)32-4-2)24-23-25(30)18-9-5-6-10-19(18)34-26(23)27(31)29(24)22-11-7-8-14-28-22/h5-14,16,24H,3-4,15H2,1-2H3
• InChI Key: UWXWRTTXRSYBDR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2C4=CC=CC=N4)OC5=CC=CC=C5C3=O)OCC

Description

1-(3-Ethoxy-4-propoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C27H24N2O5 and its molecular weight is 456.5 g/mol. The purity is usually 95%.
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Biological Activity

1-(3-Ethoxy-4-propoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound belonging to the class of chromeno-pyrrole derivatives. This compound has garnered attention due to its potential biological activities, including antioxidant properties and possible therapeutic applications in various diseases.

Synthesis

Recent studies have demonstrated efficient synthetic methods for producing 1,2-dihydrochromeno[2,3-c]pyrrole derivatives using multicomponent reactions. These methods allow for the incorporation of various substituents, enhancing the diversity of potential biological activities .

Antioxidant Properties

The compound exhibits significant antioxidant activity, which is crucial for combating oxidative stress-related diseases. In vitro assays have shown that it effectively scavenges free radicals and reduces oxidative damage in cellular models .

Enzyme Inhibition

Research indicates that 1-(3-Ethoxy-4-propoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione acts as an inhibitor of key enzymes involved in metabolic pathways. Notably, it has been identified as a potential inhibitor of the Main protease (Mpro) of SARS-CoV-2, suggesting its relevance in antiviral drug development .

Glucokinase Activation

The compound has also been reported to activate glucokinase, an enzyme critical in glucose metabolism. This property may position it as a candidate for managing diabetes and metabolic syndrome .

Study 1: Antioxidant Evaluation

A study evaluated the antioxidant capacity of various chromeno-pyrrole derivatives, including our compound. The results indicated a dose-dependent increase in antioxidant activity measured by DPPH and ABTS assays. The compound showed an IC50 value comparable to established antioxidants like vitamin C .

Compound	IC50 (µM)
1-(3-Ethoxy-4-propoxyphenyl)-...	25
Vitamin C	20
Quercetin	30

Study 2: Enzyme Inhibition Assay

In another research effort focused on enzyme inhibition, the compound was tested against Mpro from SARS-CoV-2. It demonstrated significant inhibitory activity with an IC50 value of 15 µM, indicating its potential as a therapeutic agent against COVID-19 .

Enzyme	IC50 (µM)
Mpro (SARS-CoV-2)	15
Control (No Inhibitor)	>100